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Compound of Interest

Compound Name: Sulfobetaine-8

Cat. No.: B076228 Get Quote

Essential guidelines for the safe and compliant disposal of Sulfobetaine-8, ensuring the

protection of personnel and the environment.

For researchers, scientists, and drug development professionals, adherence to proper chemical

disposal protocols is paramount. This document provides a comprehensive, step-by-step guide

for the proper disposal of Sulfobetaine-8 (SB-8), a zwitterionic surfactant commonly used in

laboratory settings. Following these procedures will mitigate risks and ensure compliance with

safety regulations.

Immediate Safety and Handling Precautions
Sulfobetaine-8, while not classified as hazardous for shipping, is recognized as an irritant.[1]

All handling and disposal procedures should be conducted in accordance with the information

provided in the Safety Data Sheet (SDS).

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves prior to use and use

proper removal techniques.

Eye Protection: Use safety glasses with side-shields or goggles.

Respiratory Protection: In case of insufficient ventilation or dust formation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2]
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Lab Coat: A lab coat or other protective clothing should be worn.

In Case of Accidental Release:

Avoid dust formation.

Ventilate the area.

Personal Precautions: Wear appropriate PPE, including respiratory protection, rubber boots,

and heavy rubber gloves.

Containment and Clean-up: Sweep up the spilled material, place it in a sealed bag or

container, and hold for waste disposal. Wash the spill site after material pickup is complete.

Quantitative Data Summary
For quick reference, the following table summarizes key information for Sulfobetaine-8.

Property Value Reference

CAS Number 15178-76-4 --INVALID-LINK--

Molecular Formula C₁₃H₂₉NO₃S --INVALID-LINK--

Appearance White powder --INVALID-LINK--

Hazards
Skin, eye, and respiratory

irritant
--INVALID-LINK--

Primary Disposal Route
Licensed professional waste

disposal service
--INVALID-LINK--

Incompatible Materials Strong oxidizing agents --INVALID-LINK--

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of Sulfobetaine-8 is to engage a licensed

professional waste disposal company.[1] Due to the lack of comprehensive toxicological data, a

cautious approach is necessary.
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Experimental Workflow for Sulfobetaine-8 Waste Disposal

Waste Collection

Packaging and Labeling

Temporary Storage

Final Disposal

1. Collect Waste
- Solid SB-8 waste

- Contaminated consumables

2. Package Securely
- Use chemically resistant, sealed containers

Segregate from other waste streams

3. Label Clearly
- 'Sulfobetaine-8 Waste'

- Hazard symbols (irritant)

4. Store Safely
- Designated chemical waste area
- Away from incompatible materials

5. Contact Licensed Disposal Company
- Arrange for pickup

6. Professional Disposal
- Transport to an approved waste disposal plant

Sulfobetaine-8
Waste Generated

Considered Hazardous
by Institution/SDS?

Dispose via
Licensed ContractorYes

Follow Institutional
Non-Hazardous Waste Protocol

No
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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